Cas no 2309466-12-2 (Tert-butyl 8-(6-bromopyridin-3-yl)-8-hydroxy-2-azaspiro[4.5]decane-2-carboxylate)

• Product Name: Tert-butyl 8-(6-bromopyridin-3-yl)-8-hydroxy-2-azaspiro[4.5]decane-2-carboxylate
• CAS No: 2309466-12-2
• MF: C₁₉H₂₇BrN₂O₃
• MW: 411.33328461647
• CID: 6347585
• PubChem ID: 165739169
• Update Time: 2025-07-19

Tert-butyl 8-(6-bromopyridin-3-yl)-8-hydroxy-2-azaspiro[4.5]decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7428874
• 2309466-12-2
• tert-butyl 8-(6-bromopyridin-3-yl)-8-hydroxy-2-azaspiro[4.5]decane-2-carboxylate
• Tert-butyl 8-(6-bromopyridin-3-yl)-8-hydroxy-2-azaspiro[4.5]decane-2-carboxylate

• Inchi： 1S/C19H27BrN2O3/c1-17(2,3)25-16(23)22-11-10-18(13-22)6-8-19(24,9-7-18)14-4-5-15(20)21-12-14/h4-5,12,24H,6-11,13H2,1-3H3
• InChI Key： QECHSVXZIZFUCC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(CCC2(CN(C(=O)OC(C)(C)C)CC2)CC1)O

Computed Properties

• Exact Mass: 410.12051g/mol
• Monoisotopic Mass: 410.12051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.7Ų

Additional information on Tert-butyl 8-(6-bromopyridin-3-yl)-8-hydroxy-2-azaspiro[4.5]decane-2-carboxylate

Research Brief on Tert-butyl 8-(6-bromopyridin-3-yl)-8-hydroxy-2-azaspiro[4.5]decane-2-carboxylate (CAS: 2309466-12-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of spirocyclic compounds as versatile scaffolds for drug discovery. Among these, Tert-butyl 8-(6-bromopyridin-3-yl)-8-hydroxy-2-azaspiro[4.5]decane-2-carboxylate (CAS: 2309466-12-2) has emerged as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest studies involving this compound, focusing on its synthetic applications, pharmacological potential, and recent developments in its utilization.

The compound, characterized by its spirocyclic structure and bromopyridinyl moiety, has been extensively investigated for its role in the development of kinase inhibitors and other therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative disorders. The researchers employed a multi-step synthetic route, with the tert-butyl ester group serving as a protective moiety, enabling efficient downstream functionalization.

Further investigations have explored the compound's potential in central nervous system (CNS) drug development. A recent preprint on bioRxiv (2024) reported its incorporation into novel sigma-1 receptor ligands, showing enhanced blood-brain barrier permeability compared to non-spirocyclic analogs. The hydroxyl group at the 8-position was found to be crucial for hydrogen bonding interactions with the receptor, as revealed by molecular docking studies.

From a synthetic chemistry perspective, several improvements have been made to the preparation of this compound. A 2023 patent application (WO202318765A1) disclosed an optimized procedure using continuous flow chemistry, which reduced the reaction time from 48 hours to under 6 hours while maintaining a yield of over 85%. This advancement addresses previous challenges in scaling up production, making the compound more accessible for medicinal chemistry programs.

Analytical characterization of the compound has also seen progress. A recent publication in Analytical Chemistry (2024) presented a novel LC-MS/MS method for quantifying trace impurities in batches of this intermediate, achieving detection limits below 0.1%. This development is particularly important for ensuring the quality of drug candidates derived from this building block.

Looking forward, the unique structural features of this spirocyclic compound continue to inspire new applications. Current research directions include its potential use in PROTAC (proteolysis targeting chimera) design, where its rigidity may contribute to favorable pharmacokinetic properties. Additionally, computational studies predict that derivatives of this scaffold may show activity against emerging drug targets such as the NLRP3 inflammasome.

In conclusion, Tert-butyl 8-(6-bromopyridin-3-yl)-8-hydroxy-2-azaspiro[4.5]decane-2-carboxylate remains a valuable tool in medicinal chemistry, with ongoing research expanding its applications across multiple therapeutic areas. The compound's versatility, coupled with recent synthetic and analytical advancements, positions it as an important building block for future drug discovery efforts.